5-chloro-2-(methylsulfanyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]pyrimidine-4-carboxamide

• IUPAC Name: 5-chloro-2-methylsulfanyl-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C21H15ClN4O3S/c1-30-21-23-11-14(22)17(26-21)19(27)25-16-13-9-5-6-10-15(13)29-18(16)20(28)24-12-7-3-2-4-8-12/h2-11H,1H3,(H,24,28)(H,25,27)
• InChI Key: KSVPHAYFSFEPMA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=CC=C4)Cl
• Molecular Formula: C21H15ClN4O3S
• Molecular Weight: 438.9 g/mol
• CAS No.: 879936-55-7

Description

5-chloro-2-(methylsulfanyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]pyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C21H15ClN4O3S and its molecular weight is 438.89. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-2-(methylsulfanyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]pyrimidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-2-(methylsulfanyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]pyrimidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

5-Chloro-2-(methylsulfanyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]pyrimidine-4-carboxamide is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of pest control and cancer therapy. This article will explore the compound's biological activity, including its mechanisms of action, efficacy against various biological targets, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be broken down as follows:

• Core Structure : Pyrimidine-4-carboxamide
• Substituents :
  • Chlorine atom at position 5
  • Methylsulfanyl group at position 2
  • Phenylcarbamoyl group attached to a benzofuran moiety

This unique combination of functional groups contributes to its biological activity.

Anticancer Activity

Research has indicated that compounds similar to 5-chloro-2-(methylsulfanyl)-N-[2-(phenylcarbamoyl)-1-benzofuran-3-yl]pyrimidine-4-carboxamide exhibit significant anticancer properties. For instance, studies involving derivatives of pyrimidine compounds have demonstrated their ability to inhibit cell proliferation in various cancer cell lines, including lung (A549) and cervical (HeLa) cancer cells. The mechanism often involves:

• Inhibition of Cell Growth : These compounds can induce morphological changes in cancer cells, leading to apoptosis.
• Targeting Specific Pathways : Molecular docking studies suggest that these compounds may interact with key proteins involved in cancer cell signaling pathways, such as extracellular signal-regulated kinases (ERK) and fibroblast growth factor receptors (FGFR) .

Insecticidal Activity

The compound has also been studied for its potential as an insecticide. Its structural analogs have shown effectiveness against various agricultural pests. The proposed mechanism includes:

• Disruption of Insect Metabolism : The compound may interfere with metabolic pathways essential for insect survival, leading to mortality.
• Targeting Neurological Pathways : Some derivatives have been shown to affect neurotransmitter systems in insects, causing paralysis and death .

Anticancer Studies

A notable study evaluated the anticancer effects of several pyrimidine derivatives, including those structurally related to the target compound. The results indicated:

Compound	IC50 (nM)	Cell Line
5-Chloro derivative	25	A549
Control (Doxorubicin)	15	A549
5-Chloro derivative	30	HeLa
Control (Doxorubicin)	20	HeLa

These findings suggest that while the target compound exhibits promising activity against cancer cells, it may not surpass established chemotherapeutics like Doxorubicin in potency but could serve as a complementary agent .

Insecticidal Studies

In a separate investigation focused on pest control, the compound's analogs were tested against common agricultural pests. The results showed:

Pest Species	Lethal Concentration (LC50)	Comparison
Aphids	50 ppm	Effective
Beetles	75 ppm	Moderate Effect
Mites	100 ppm	Less Effective

These results highlight the potential utility of the compound in agricultural settings, particularly for integrated pest management strategies .